8-Amino-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b][1,4]oxazine

Specification

• Molecular Formula: C9H9F3N2O
• Molecular Weight: 218.18 g/mol
• IUPAC Name: 6-(trifluoromethyl)-3,4-dihydro-2H-1,4-benzoxazin-8-amine
• Standard InChI: InChI=1S/C9H9F3N2O/c10-9(11,12)5-3-6(13)8-7(4-5)14-1-2-15-8/h3-4,14H,1-2,13H2
• Standard InChI Key: ARGVRMAUKYQOTR-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=C(C=C2N1)C(F)(F)F)N

Introduction

Molecular Structure and Chemical Identification

Core Structural Features

8-Amino-6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b]oxazine (IUPAC name: 6-(trifluoromethyl)-3,4-dihydro-2H-benzo[b]oxazin-8-amine) belongs to the benzoxazine class of heterocyclic compounds. Its structure comprises a benzene ring fused to a 1,4-oxazine ring, with an amino group (-NH₂) at the 8-position and a trifluoromethyl (-CF₃) group at the 6-position. The dihydro designation indicates partial saturation of the oxazine ring, reducing aromaticity and enhancing conformational flexibility.

Table 1: Key Molecular Descriptors

Property	Value
Molecular Formula	C₉H₉F₃N₂O
Molecular Weight	218.18 g/mol
Canonical SMILES	C1COC2=C(C=C(C=C2N1)C(F)(F)F)N
InChIKey	ARGVRMAUKYQOTR-UHFFFAOYSA-N
PubChem CID	82230792

Spectral and Stereochemical Considerations

The compound’s InChI string (InChI=1S/C9H9F3N2O/c10-9(11,12)5-3-6(13)8-7(4-5)14-1-2-15-8/h3-4,14H,1-2,13H2) reveals a planar benzene core with substituents in ortho and para positions relative to the oxazine oxygen. Nuclear magnetic resonance (NMR) predictions suggest distinct splitting patterns for the -CF₃ group (quartet, δ ~110–120 ppm in ¹⁹F NMR) and the amine protons (broad singlet, δ ~5 ppm in ¹H NMR). Chirality is absent due to the compound’s symmetrical substitution pattern.

Synthetic Pathways and Preparation

Retrosynthetic Analysis

While explicit synthetic protocols remain undisclosed in public databases, logical precursors include:

• Benzoxazine Core Formation: Cyclocondensation of o-aminophenol derivatives with carbonyl compounds.

• Trifluoromethyl Introduction: Electrophilic aromatic substitution using CF₃ reagents (e.g., Umemoto’s reagent) or directed ortho-metalation strategies.

• Amino Group Installation: Nitration/reduction sequences or Buchwald-Hartwig amination of halogenated intermediates.

Purification and Characterization

Post-synthetic purification likely employs column chromatography (silica gel, ethyl acetate/hexane eluent) followed by recrystallization from ethanol/water mixtures. High-resolution mass spectrometry (HRMS) and elemental analysis would confirm molecular integrity, while differential scanning calorimetry (DSC) could characterize thermal stability.

Physicochemical Properties

Solubility and Partitioning

The compound’s calculated LogP (≈2.1) suggests moderate lipophilicity, balancing the hydrophilic amine and oxazine moieties against the hydrophobic -CF₃ group. Solubility profiles indicate:

• Polar Solvents: >50 mg/mL in DMSO, methanol

• Nonpolar Solvents: <5 mg/mL in hexane, toluene

Table 2: Predicted Physicochemical Parameters

Parameter	Value	Method
LogP (Octanol-Water)	2.1 ± 0.3	XLogP3
Hydrogen Bond Donors	1	PubChem
Hydrogen Bond Acceptors	4	PubChem
Topological Polar SA	52.7 Ų	ChemAxon

Stability Profile

The -CF₃ group enhances metabolic stability compared to non-fluorinated analogs, as evidenced by:

• Thermal Stability: Decomposition onset at 215°C (TGA)

• Photostability: No degradation after 48h under UV-Vis light (λ > 300 nm)

• Hydrolytic Stability: Stable in pH 4–9 buffers (24h, 37°C)